Cas no 50906-58-6 (Rhodexin B)

• Product Name: Rhodexin B
• CAS No: 50906-58-6
• MF: C₃₁H₄₆O₁₀
• MW: 578.690950870514
• CID: 1123988
• PubChem ID: 12314918
• Update Time: 2025-04-20

Rhodexin B Chemical and Physical Properties

Names and Identifiers

• Rhodexin B
• 50906-58-6

• Inchi： 1S/C31H46O10/c1-15-25(34)26(35)27(36)28(39-15)41-19-7-9-29(3)18(12-19)5-6-21-20(29)8-10-30(4)24(17-11-23(33)38-14-17)22(40-16(2)32)13-31(21,30)37/h11,15,18-22,24-28,34-37H,5-10,12-14H2,1-4H3
• InChI Key： LBPZKMZBSNQRII-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2CC3CCC4C5(C(C(C6COC(=O)C=6)C(OC(=O)C)C5)(C)CCC4C3(C)CC2)O)O1

Computed Properties

• Exact Mass: 578.30909766g/mol
• Monoisotopic Mass: 578.30909766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 262 ºC
• Solubility: Almost insoluble (0.075 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives
• Triterpenoids